N-(4-isopropylphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• IUPAC Name: 4-(3-methylphenyl)-N-(4-propan-2-ylphenyl)-3-pyrrol-1-ylthiophene-2-carboxamide
• InChI: InChI=1S/C25H24N2OS/c1-17(2)19-9-11-21(12-10-19)26-25(28)24-23(27-13-4-5-14-27)22(16-29-24)20-8-6-7-18(3)15-20/h4-17H,1-3H3,(H,26,28)
• InChI Key: SKOOCGLKIGCOIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CSC(=C2N3C=CC=C3)C(=O)NC4=CC=C(C=C4)C(C)C
• Molecular Formula: C25H24N2OS
• Molecular Weight: 400.5 g/mol

Description

N-(4-isopropylphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H24N2OS and its molecular weight is 400.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

N-(4-isopropylphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide, a compound with a complex structure, finds its applications primarily in the synthesis and characterization of polymeric materials. Researchers have developed new aromatic polyamides containing n-alkylphenylimide units, which demonstrate enhanced thermal stability and solubility, attributable to the presence of thermally stable imido groups and internally plasticizing n-alkyl chains. These polyamides are amorphous with glass transition temperatures between 225 and 285°C, indicating their potential for high-performance material applications (Choi & Jung, 2004).

Dearomatising Rearrangements

In chemical synthesis, the compound has been explored for its role in dearomatising rearrangements. Thiophene-3-carboxamides bearing allyl or benzyl substituents at nitrogen undergo dearomatising cyclisation, leading to the formation of pyrrolinones, azepinones, or partially saturated azepinothiophenes. This process demonstrates the compound's utility in creating structurally diverse molecules, which could have implications in pharmaceutical development and material science (Clayden, Turnbull, Helliwell, & Pinto, 2004).

Polyamides and Poly(amideimide)s Synthesis

Further research into the synthesis and properties of polyamides and poly(amide-imide)s based on 4,4′-[1,4(or 1,3)-phenylenebis(isopropylidene-1,4-phenyleneoxy)]dianiline showcases the application of N-(4-isopropylphenyl)-4-(3-methylphenyl)-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide in creating high-performance polymeric materials. These materials exhibit amorphous nature, high thermal stability, and are potential candidates for applications where durable and robust materials are required (Hsiao, Yang, & Fan, 1995).